molecular formula C7H12O B1661137 2-Cyclopentyloxirane CAS No. 88301-26-2

2-Cyclopentyloxirane

Cat. No. B1661137
CAS RN: 88301-26-2
M. Wt: 112.17 g/mol
InChI Key: JFFFDMRLXIJHEF-UHFFFAOYSA-N
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Description

2-Cyclopentyloxirane is a chemical compound with the molecular formula C7H12O . It has an average mass of 112.170 Da and a monoisotopic mass of 112.088814 Da . It is used as a reagent in the autoxidation products from vinylcyclohexane, vinylcyclopentane, and vinylcyclohexene .


Synthesis Analysis

While specific synthesis methods for 2-Cyclopentyloxirane were not found in the search results, retrosynthetic analysis is a cornerstone of modern natural product synthesis, providing an array of tools for disconnecting structures . This approach could potentially be applied to the synthesis of 2-Cyclopentyloxirane.


Molecular Structure Analysis

The molecular structure of 2-Cyclopentyloxirane consists of a cyclopentyl group attached to an oxirane ring . The compound has one hydrogen bond acceptor, no hydrogen bond donors, and one freely rotating bond .


Physical And Chemical Properties Analysis

2-Cyclopentyloxirane has a density of 1.1±0.1 g/cm3, a boiling point of 148.9±8.0 °C at 760 mmHg, and a vapor pressure of 5.2±0.3 mmHg at 25°C . It has an enthalpy of vaporization of 37.0±3.0 kJ/mol and a flash point of 30.0±15.3 °C . The compound has a molar refractivity of 31.9±0.3 cm3, a polar surface area of 13 Å2, and a polarizability of 12.7±0.5 10-24 cm3 .

Scientific Research Applications

[2 + 2] Cycloaddition Reactions

This compound plays a significant role in [2 + 2] cycloaddition reactions, which are a primary method for synthesizing cyclobutanes. These reactions are crucial in the chemical synthesis of selected cyclobutane-containing natural products .

Medicinal Chemistry

Oxetanes, such as 2-Cyclopentyloxirane, have been the subject of numerous studies for their potential applications in medicinal chemistry due to their unique structural properties .

Natural Product Synthesis

The [2 + 2] cycloaddition reactions involving 2-Cyclopentyloxirane are important for the synthesis of natural products that contain cyclobutane rings, which are found in various bioactive compounds .

properties

IUPAC Name

2-cyclopentyloxirane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H12O/c1-2-4-6(3-1)7-5-8-7/h6-7H,1-5H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JFFFDMRLXIJHEF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(C1)C2CO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H12O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40527387
Record name 2-Cyclopentyloxirane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40527387
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

112.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Cyclopentyloxirane

CAS RN

88301-26-2
Record name 2-Cyclopentyloxirane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40527387
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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